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Compound of Interest

Compound Name: 1-Bromo-2-chloropropane

Cat. No.: B1583154

This guide provides technical support for researchers, scientists, and drug development
professionals on the safe disposal of 1-Bromo-2-chloropropane waste. It includes frequently
asked questions (FAQs) and troubleshooting for issues encountered during experimental
procedures.

Frequently Asked Questions (FAQSs)

Q1: What is 1-Bromo-2-chloropropane and why does its waste require special handling?

1-Bromo-2-chloropropane (CAS No: 3017-96-7) is a halogenated alkane with the chemical
formula C3H6BrCI.[1] It is a colorless to pale yellow liquid with a sweet, chloroform-like odor.[2]
Due to the presence of bromine and chlorine atoms, it is classified as a halogenated solvent.[3]
[4] Halogenated solvent waste is considered hazardous and is subject to stringent disposal
regulations to prevent environmental pollution and health risks.[3][5] Improper disposal, such
as in landfills or down the sanitary sewer, is prohibited.[3]

Q2: How should I collect and store 1-Bromo-2-chloropropane waste in the laboratory?

All waste containing 1-Bromo-2-chloropropane must be collected in designated, leak-proof
containers with screw-top caps.[3] These containers should be clearly labeled as "Halogenated
Solvent Waste" and include the major components of the mixture. It is crucial to segregate
halogenated waste from non-halogenated solvent waste to avoid cross-contamination and
significantly higher disposal costs.[3][4] Store the waste containers in a cool, well-ventilated
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area away from heat, sparks, and incompatible materials such as strong oxidizing agents and
bases.[5][6][7]

Q3: What are the primary hazards associated with 1-Bromo-2-chloropropane?

1-Bromo-2-chloropropane is a flammable liquid and vapor.[6][8] It is harmful if swallowed or
inhaled and can cause skin and eye irritation.[8][9] Some sources suggest it may be a possible
cancer hazard based on animal data and may have reproductive toxicity effects.[6] Always
handle this chemical in a properly functioning chemical fume hood while wearing appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat.[5][6]

Q4: Can | neutralize or treat 1-Bromo-2-chloropropane waste in the lab before disposal?

No, in-lab treatment of halogenated solvent waste like 1-Bromo-2-chloropropane is generally
not recommended or permitted. These compounds require high-temperature incineration for
proper disposal to minimize the formation of toxic byproducts.[3] Attempting to neutralize or
treat this waste without the proper equipment and expertise can lead to dangerous reactions
and the release of hazardous substances.

Troubleshooting Guide
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Issue Probable Cause Solution

The entire mixture must now
be treated as halogenated

solvent waste. Immediately

Accidental mixing of ] label the container as
Improper waste segregation

halogenated and non- ) "Halogenated Solvent Waste"
practices. _

halogenated waste. and ensure all future waste is

properly segregated. Inform
your institution's Environmental
Health & Safety (EHS) office.

Do not overfill the container.
Seal the full container and
attach a properly completed

The waste container for 1- Normal accumulation of waste hazardous waste tag. Store it

Bromo-2-chloropropane is full. from experimental procedures.  in the designated satellite
accumulation area and request
a pickup from your institution's
EHS office.

Evacuate the immediate area
and remove all sources of
ignition.[6][10] Wearing
appropriate PPE, absorb the
spill with an inert absorbent

A small spill of 1-Bromo-2- Accidental mishandling during material (e.g., sand,

chloropropane occurs. transfer or use. vermiculite).[6][7] Collect the
contaminated absorbent
material in a sealed container,
label it as "Halogenated
Solvent Waste," and dispose of
it through your EHS office.[7]

Uncertainty about whether a Complex experimental If a solvent mixture contains
solvent mixture is halogenated.  procedures with multiple any amount of a halogenated
reagents. compound (containing F, Cl,

Br, or I), it must be treated as

halogenated waste.[3] Even

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://kscl.co.in/wp-content/uploads/2022/03/2-BROMOPROPANE-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://kscl.co.in/wp-content/uploads/2022/03/2-BROMOPROPANE-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC106860501&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106860501&countryCode=US&language=en
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

low concentrations (e.g., 1,000
ppm) can require the entire
mixture to be managed as
halogenated.[3] When in
doubt, always classify the

waste as halogenated.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 1-Bromo-2-
chloropropane.

Property Value

Molecular Formula C3H6BrCI[1][11]

Molecular Weight 157.44 g/mol [1][12]
Appearance Colorless to pale yellow liquid[2]
Boiling Point ~118 °CJ[1]

Flash Point 27.55 °C[1]

Density 1.5310 g/cm3[1]

Vapor Pressure 22.696 mmHg at 25°CJ[1]

Water Solubility Limited/Poorly soluble[2]

Detailed Experimental Protocol: Alkene Synthesis
via Dehalogenation (Example)

This protocol describes a representative experiment that would generate 1-Bromo-2-
chloropropane waste.

Objective: To synthesize propene from 1-Bromo-2-chloropropane via a dehalogenation
reaction using zinc dust.
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Materials:

1-Bromo-2-chloropropane
Zinc dust

Ethanol (as solvent)
Round-bottom flask

Reflux condenser

Heating mantle

Gas collection apparatus

Appropriate PPE (fume hood, safety goggles, gloves, lab coat)

Procedure:

Set up the reaction apparatus in a chemical fume hood. A round-bottom flask is fitted with a
reflux condenser. The top of the condenser is connected to a gas collection system to
capture the propene gas.

In the round-bottom flask, add 10 mL of ethanol followed by 5 grams of zinc dust.
Slowly add 5 mL of 1-Bromo-2-chloropropane to the flask.
Gently heat the mixture using the heating mantle to initiate the reaction.

Allow the reaction to proceed under reflux for 1 hour. The propene gas generated will be
collected.

After the reaction is complete, turn off the heat and allow the apparatus to cool to room
temperature.

The remaining liquid in the flask, containing unreacted reagents, solvent, and zinc salts, is
now considered halogenated waste.
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o Carefully decant the liquid waste into a designated "Halogenated Solvent Waste" container.
The unreacted zinc dust should be treated as contaminated solid waste and disposed of
according to institutional guidelines.

Waste Disposal Workflow
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Caption: Workflow for the safe disposal of 1-Bromo-2-chloropropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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